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Compound of Interest

Compound Name: 5-Chloro-2-nitro-1h-imidazole
Cat. No.: B13147601
Get Quote
\ J

Executive Summary

5-Chloro-2-nitro-1H-imidazole (CAS: 1823997-84-7) is a specialized heterocyclic
intermediate belonging to the nitroimidazole class, a family of compounds widely utilized in the
synthesis of hypoxic cell radiosensitizers and antiprotozoal agents (e.g., Azomycin derivatives).
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Critical Identification Alert: Researchers frequently confuse this compound with its more
common isomer, 2-Chloro-4-nitroimidazole (CAS: 57531-37-0). While they share a molecular
formula (

), their reactivity and metabolic profiles differ due to the position of the nitro group. This guide
addresses the specific 2-nitro isomer requested but utilizes "read-across"” toxicological data
from the broader nitroimidazole class where specific experimental data for this rare isomer is
absent.

Key Safety Verdict: Treat as a Suspected Mutagen (GHS Category 2) and High-Potency
Intermediate. Strict containment is required to prevent inhalation or dermal absorption.

Chemical Identity & Characterization
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Precise identification is the first line of defense in chemical safety. The tautomeric nature of
imidazoles often leads to labeling errors in commercial catalogs.

Property Target Compound Common Isomer (Caution)
IUPAC Name 5-Chloro-2-nitro-1H-imidazole 2-Chloro-4-nitro-1H-imidazole
CAS Number 1823997-84-7 57531-37-0

Structure gi;ro group at C2; Chiorine at Chlorine at C2; Nitro at C4
Molecular Weight 147.52 g/mol 147.52 g/mol

Appearance Pale yellow to off-white powder  Yellow crystalline powder
Solubility DMSO, Methanol (Moderate) DMSO, Methanol (Moderate)
Stability Light Sensitive; Heat Sensitive  Stable under normal conditions

Senior Scientist Insight: The 2-nitroimidazole moiety (found in Azomycin) is generally more
electron-deficient than the 4/5-nitro isomers (like Metronidazole). This makes the C2-nitro
group more susceptible to enzymatic reduction, a key factor in its biological activity and toxicity.

Hazard Identification (GHS Classification)

Note: As a rare intermediate, specific GHS data is often extrapolated from Structural Activity
Relationships (SAR) of the 2-nitroimidazole class.

Signal Word:WARNING
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Hazard Class Category Hazard Statement Code
Acute Toxicity (Oral) Cat4 Harmful if swallowed. H302
Skin Irritation Cat2 Causes skin irritation. H315

Causes serious eye

Eye Irritation Cat 2A o H319
irritation.
Germ Cell Suspected of causing
o Cat 2 ] H341
Mutagenicity genetic defects.
_ May cause respiratory
STOT - Single Exp. Cat3 H335

irritation.

Precautionary Highlights:
e P201: Obtain special instructions before use (due to mutagenicity risk).
e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P281: Use personal protective equipment as required.

Toxicological Profile & Mechanism[6]

The toxicity of 5-Chloro-2-nitro-1H-imidazole is driven by the nitro-reduction mechanism.
Understanding this pathway is essential for assessing risk during handling and in vivo
applications.

A. Mechanism of Action: Reductive Activation

Nitroimidazoles are "bioreductive" agents. In hypoxic environments (or via specific enzymes
like nitroreductases), the nitro group (

) is sequentially reduced.

» One-electron reduction yields a nitro-radical anion (
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« In the presence of oxygen, this radical is re-oxidized (futile cycling), generating superoxide
anions (oxidative stress).

« In hypoxic conditions, further reduction leads to hydroxylamines and amine metabolites.
These highly reactive intermediates form covalent adducts with DNA, causing strand breaks
and mutations.

B. Genotoxicity & Carcinogenicity[6]

e Ames Test: Nitroimidazoles typically test positive in Salmonella typhimurium strains (TA100)
containing nitroreductases.

e Risk Assessment: Under ICH M7 guidelines, nitro-aromatics are often flagged as "Class 2" or
"Class 3" impurities (mutagenic potential).

» Implication: Any synthesis utilizing this intermediate must demonstrate robust purging of the
unreacted starting material in the final drug substance to < TTC (Threshold of Toxicological
Concern) levels.

C. Diagram: Nitro-Reduction Toxicity Pathway
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Caption: Bioreductive activation pathway of nitroimidazoles. Note the bifurcation between
aerobic oxidative stress and hypoxic DNA alkylation.

Safe Handling & Engineering Controls

As a Senior Scientist, | recommend treating this compound as a High Potency Active
Pharmaceutical Ingredient (HPAPI) - Band 3 until specific OEL (Occupational Exposure Limit)
data proves otherwise.
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A. Engineering Controls

e Primary Containment: Weighing and handling of dry powder must occur within a Powder
Containment Balance Enclosure or a Glovebox.

¢ Ventilation: Standard fume hood is sufficient for solutions, but HEPA filtration is required for

dust-generating activities.

o Decontamination: Nitroimidazoles can be deactivated using oxidative agents (e.g., 10%
bleach solution followed by thiosulfate quench) to break the imidazole ring or oxidize the
functionality, though incineration is the preferred disposal method.

B. Personal Protective Equipment (PPE)

¢ Respiratory: N95/P3 mask minimum; Powered Air Purifying Respirator (PAPR)
recommended if handling >10g of powder outside a glovebox.

e Dermal: Double nitrile gloves (0.11 mm minimum thickness). Immediate change upon
contamination.

e Ocular: Safety glasses with side shields.

C. Workflow: Mutagenic Intermediate Handling
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Receipt of

5-Chloro-2-nitro-1H-imidazole

Form Check:
Powder vs. Solution

Liquid

Powder Handling Solution Handling

Risk: Inhalation Risk: Splash

Isolator / Glovebox Fume Hood
(HEPA Filtered) (Standard Flow)

Double Bag / Solvent Waste

Disposal:
High Temp Incineration

Click to download full resolution via product page

Caption: Decision logic for containment based on physical state. Powder handling requires the

highest level of isolation.

Emergency Response Protocols

Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Alert:
Delayed pulmonary edema is rare but possible with nitro-aromatics; monitor for 24 hours.

Skin Contact: Wash with soap and water for 15 minutes. Nitro compounds can absorb
transdermally—monitor for signs of methemoglobinemia (cyanosis/blue lips) if exposure was
significant (though less common with imidazoles than anilines).

Spill Cleanup:
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Evacuate area.

[e]

o

Don full PPE (Tyvek suit, double gloves, respirator).

[¢]

Wet wipe method: Do not dry sweep. Dampen powder with PEG-400 or water to prevent
dust generation.

[¢]

Place in hazardous waste container labeled "Suspected Mutagen."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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